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Compound of Interest

Compound Name: Tris(4-nonylphenyl) phosphite

Cat. No.: B1583807 Get Quote

An In-depth Technical Guide to Tris(4-
nonylphenyl) phosphite
Tris(4-nonylphenyl) phosphite (TNPP) is a versatile phosphite stabilizer extensively utilized

across various industries.[1][2] This guide provides a comprehensive overview of its chemical

identity, properties, applications, and analytical methodologies for researchers, scientists, and

professionals in drug development.

Nomenclature and Chemical Identity
Tris(4-nonylphenyl) phosphite is known by several synonyms, and its identification is

standardized by its CAS number.
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Identifier Value

Chemical Name Tris(nonylphenyl) phosphite[3][4]

CAS Number 26523-78-4[1][3][5][6][7]

EC Number 247-759-6[1][6][7]

Molecular Formula C45H69O3P[1][3]

Molecular Weight 689.0 g/mol [3][6][8]

IUPAC Name Tris(nonylphenyl)phosphite[9]

Synonyms

Antioxidant TNP, Irgafos TNPP, Naugard TNPP,

Tri(monononylphenyl) phosphite, tris(4-

nonylphenyl, branched) phosphite[1][6][8]

Physicochemical Properties
The physical and chemical characteristics of TNPP are summarized in the table below.

Property Value

Appearance Colorless to clear yellow viscous liquid[9]

Boiling Point >360 °C (lit.)[3][6][10]

Density 0.99 g/mL at 25 °C (lit.)[3][6][10]

Refractive Index n20/D 1.528 (lit.)[3][6][10]

Acid Number 0.1 max (mg KOH/g)[9]

Purity 92.0 min (%)[9]

Industrial Applications and Function
TNPP's primary function is as an antioxidant and stabilizer in the processing of various

polymers.[8][11] It is effective in improving color and processing stability in a wide range of

materials.[1]
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Key Applications:

Polymers: It is used in polymers such as polyethylene (PE), polypropylene (PP), polystyrene,

high-density polyethylene (HDPE), linear low-density polyethylene (LLDPE), and polyvinyl

chloride (PVC).[1][8] Its concentration in these materials typically ranges from 0.05% to 3%.

[8][11]

Elastomers: TNPP is a suitable stabilizer for elastomers like styrene-butadiene rubber (SBR)

and nitrile butadiene rubber (NBR).[1]

Food Packaging: It is used in food packaging materials to prevent degradation and preserve

the quality of the contents.[2]

Lubricants and Hydraulic Fluids: Its antioxidant properties are beneficial in extending the

shelf-life and performance of lubricants and hydraulic fluids.[2]

The utility of TNPP stems from its ability to protect materials from oxidative degradation,

thereby increasing product longevity and maintaining quality.[2] It can be used alone or in

combination with other stabilizers, such as hindered phenols, for enhanced performance.[1]

Environmental and Health Considerations
A significant concern associated with TNPP is its degradation into 4-nonylphenol (4NP), a

known endocrine-disrupting chemical.[5][12][13] This degradation can occur upon migration

into packaged foods, posing potential health risks.[12] Due to these concerns, Tris(4-

nonylphenyl, branched and linear) phosphite (TNPP) has been proposed for identification as a

Substance of Very High Concern (SVHC) under REACH regulations due to its endocrine-

disrupting properties that threaten the environment.[14] The degradation product, 4-

nonylphenol, is persistent in aquatic environments and can bioaccumulate in organisms,

leading to potential reproductive and developmental issues in wildlife.[14]
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Degradation pathway of TNPP to 4-nonylphenol.

Experimental Protocols
The industrial synthesis of TNPP involves the reaction of nonylphenol with phosphorus

trichloride.[8][15]
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Methodology:

Nonylphenol is added to a reaction vessel equipped with a stirrer and a thermometer.

The temperature is raised to 75-80°C with stirring.[16]

Phosphorus trichloride is then added over a period of 60 minutes.[16]

The reaction mixture undergoes thermal preservation at 145-150°C for 3 hours.[16]

An improved process suggests using at least a 4% weight excess of nonylphenol with

agitation and heating to liberate the HCl byproduct.[17]

The excess nonylphenol is subsequently removed via thin-film distillation to reduce

impurities.[17]

The final product is obtained after filtering and packaging.[16]

A method has been developed for the quantification of TNPP in food packaging materials to

verify "TNPP-free" claims.[5][12] This two-step analytical procedure also allows for the

detection of other potential sources of 4NP.[5]

Methodology:

Extraction: TNPP is extracted from the laminate packaging material by soaking the sample in

an organic solvent mixture, such as hexane-acetone.[5][13]

TNPP Quantification (LC-MS/MS - APCI): The extract is analyzed by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Atmospheric Pressure

Chemical Ionization (APCI) in positive mode to detect and quantify TNPP.[5][18] The

protonated molecule [M+H]+ is observed.[5]

4NP Release: A portion of the extract undergoes acidic treatment to hydrolyze any extracted

TNPP, releasing 4-nonylphenol.[5]

4NP Quantification (LC-MS/MS - ESI): The acid-treated extract is then analyzed by LC-

MS/MS using Electrospray Ionization (ESI) in negative mode to quantify the released 4NP.[5]

[18]
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Method Performance:

Limit of Quantification (LOQ) for TNPP: 0.50 µg/dm² in laminates.[5][12]

Limit of Quantification (LOQ) for 4NP: 0.48 µg/dm² in laminates.[5][12]

Recoveries: Ranged between 87% and 114%.[5][12]
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Workflow for the analytical detection of TNPP and 4NP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2017erp.com [2017erp.com]

2. pishrochem.com [pishrochem.com]

3. Tris(nonylphenyl) phosphite | 26523-78-4 [chemicalbook.com]

4. Antioxidant Tnpp Tris (nonylphenyl) Phosphite CAS No. 26523-78-4 Used in Food-
Contacting Materials - Antioxidant Tnpp and Antioxidants [ruidea.en.made-in-china.com]

5. tandfonline.com [tandfonline.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.tandfonline.com/doi/full/10.1080/19440049.2014.896481
https://pubmed.ncbi.nlm.nih.gov/24552621/
https://www.tandfonline.com/doi/full/10.1080/19440049.2014.896481
https://pubmed.ncbi.nlm.nih.gov/24552621/
https://www.tandfonline.com/doi/full/10.1080/19440049.2014.896481
https://pubmed.ncbi.nlm.nih.gov/24552621/
https://www.benchchem.com/product/b1583807?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583807?utm_src=pdf-custom-synthesis
https://2017erp.com/download/product_techds_marketing_pdf/4882_4.pdf
https://www.pishrochem.com/blog/en/understanding-the-role-of-antioxidant-tnpp-in-industrial-applications/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1266308.htm
https://ruidea.en.made-in-china.com/product/XEYpcMvbZoUq/China-Antioxidant-Tnpp-Tris-nonylphenyl-Phosphite-CAS-No-26523-78-4-Used-in-Food-Contacting-Materials.html
https://ruidea.en.made-in-china.com/product/XEYpcMvbZoUq/China-Antioxidant-Tnpp-Tris-nonylphenyl-Phosphite-CAS-No-26523-78-4-Used-in-Food-Contacting-Materials.html
https://www.tandfonline.com/doi/full/10.1080/19440049.2014.896481
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. トリス（ノニルフェニル）亜リン酸 | Sigma-Aldrich [sigmaaldrich.com]

7. Tris(nonylphenyl) phosphite | Endocrine Disruptor List [edlists.org]

8. Tris(nonylphenyl)phosphite | C45H69O3P | CID 76452 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. hunan-chem.com [hunan-chem.com]

10. scientificlabs.ie [scientificlabs.ie]

11. grandviewresearch.com [grandviewresearch.com]

12. LC-MS/MS analytical procedure to quantify tris(nonylphenyl)phosphite, as a source of
the endocrine disruptors 4-nonylphenols, in food packaging materials - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. New method for identifying nonylphenol in FCM | Food Packaging Forum
[foodpackagingforum.org]

14. useforesight.io [useforesight.io]

15. researchgate.net [researchgate.net]

16. CN102775440A - Composition of tris(nonylphenyl)phosphite and preparation method
thereof - Google Patents [patents.google.com]

17. US5532401A - Process for production of tris(nonylphenyl) phosphite - Google Patents
[patents.google.com]

18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CAS number and nomenclature for Tris(4-nonylphenyl)
phosphite)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583807#cas-number-and-nomenclature-for-tris-4-
nonylphenyl-phosphite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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